3-chloro-4-{[1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]methoxy}pyridine

• IUPAC Name: [4-[(3-chloropyridin-4-yl)oxymethyl]piperidin-1-yl]-(1-methyltriazol-4-yl)methanone
• InChI: InChI=1S/C15H18ClN5O2/c1-20-9-13(18-19-20)15(22)21-6-3-11(4-7-21)10-23-14-2-5-17-8-12(14)16/h2,5,8-9,11H,3-4,6-7,10H2,1H3
• InChI Key: QBTSTTUGNMJZTK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)C(=O)N2CCC(CC2)COC3=C(C=NC=C3)Cl
• Molecular Formula: C15H18ClN5O2
• Molecular Weight: 335.79 g/mol

Description

1,2,3-Triazoles are a class of heterocyclic compounds that contain two carbon atoms and three nitrogen atoms in a five-membered ring. They are known for their stability, ability to form hydrogen bonds, and active involvement in dipole-dipole and π-stacking interactions, which contribute to their enhanced biocompatibility. Pyridine is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom.

Synthesis Analysis

The synthesis of 1,2,3-triazole derivatives often involves a Cu(I) catalyzed [3+2] dipolar cycloaddition between N-substituted (prop-2-yn-1-yl)amines and benzyl 2-azidoacetates.

Molecular Structure Analysis

The molecular structure of 1,2,3-triazoles consists of a five-membered ring with two carbon atoms and three nitrogen atoms. The exact structure of “3-chloro-4-{[1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]methoxy}pyridine” would need to be determined through methods such as X-ray crystallography.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like “3-chloro-4-{[1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]methoxy}pyridine” would depend on its specific structure. For example, 1,2,3-triazoles are generally stable and capable of forming hydrogen bonds.

Scientific Research Applications

Drug Discovery

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Organic Synthesis

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Polymer Chemistry

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Supramolecular Chemistry

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Bioconjugation

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Chemical Biology

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Fluorescent Imaging

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Materials Science

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Mechanism of Action

The mechanism of action of 1,2,3-triazoles in biological systems often involves binding to various enzymes and receptors. The exact mechanism of action for “3-chloro-4-{[1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]methoxy}pyridine” would depend on its specific biological target.

Future Directions

The development of new 1,2,3-triazole derivatives is an active area of research due to their wide range of biological activities. Future research could explore the synthesis and biological activity of “3-chloro-4-{[1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]methoxy}pyridine” and similar compounds.